Cas no 55160-02-6 (2H-Indol-2-one, 1,3-dihydro-3-[(4-methoxyphenyl)methylene]-)

• Product Name: 2H-Indol-2-one, 1,3-dihydro-3-[(4-methoxyphenyl)methylene]-
• CAS No: 55160-02-6
• MF: C₁₆H₁₃NO₂
• MW: 251.279924154282
• MDL: MFCD00425402
• CID: 352693
• PubChem ID: 727518
• Update Time: 2025-05-24

2H-Indol-2-one, 1,3-dihydro-3-[(4-methoxyphenyl)methylene]- Chemical and Physical Properties

Names and Identifiers

• 2H-Indol-2-one, 1,3-dihydro-3-[(4-methoxyphenyl)methylene]-
• 3-[(4-methoxyphenyl)methylidene]-1H-indol-2-one
• (3Z)-3-[(4-methoxyphenyl)methylidene]-1H-indol-2-one
• (Z)-3-(4-methoxybenzylidene)indolin-2-one
• A918121
• 3-[1-(4-Methoxy-phenyl)-meth-(Z)-ylidene]-1,3-dihydro-indol-2-one
• 3-(4-Methoxybenzylidene)-2-indolinone
• CHEMBL87810
• AC6343
• SCHEMBL5475861
• AKOS016032064
• 55160-02-6
• BDBM50065296

• MDL： MFCD00425402
• Inchi： 1S/C16H13NO2/c1-19-12-8-6-11(7-9-12)10-14-13-4-2-3-5-15(13)17-16(14)18/h2-10H,1H3,(H,17,18)/b14-10-
• InChI Key： SOHLANGNFXOOEF-UVTDQMKNSA-N
• SMILES： O=C1/C(=C\C2C=CC(=CC=2)OC)/C2C=CC=CC=2N1

Computed Properties

• Exact Mass: 251.09469
• Monoisotopic Mass: 251.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 38.33

2H-Indol-2-one, 1,3-dihydro-3-[(4-methoxyphenyl)methylene]- Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolines

Additional information on 2H-Indol-2-one, 1,3-dihydro-3-[(4-methoxyphenyl)methylene]-

Comprehensive Overview of 2H-Indol-2-one, 1,3-dihydro-3-[(4-methoxyphenyl)methylene]- (CAS No. 55160-02-6)

2H-Indol-2-one, 1,3-dihydro-3-[(4-methoxyphenyl)methylene]- (CAS No. 55160-02-6) is a versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound, also known as 3-(4-Methoxybenzylidene)-1,3-dihydroindol-2-one, is a member of the indolinone family and has been extensively studied for its potential therapeutic applications and unique chemical properties.

The molecular structure of 3-(4-Methoxybenzylidene)-1,3-dihydroindol-2-one consists of an indolinone core with a substituted benzylidene moiety. The presence of the methoxy group on the benzylidene ring imparts specific electronic and steric effects that influence the compound's reactivity and biological activity. This structural feature makes it an attractive candidate for various synthetic transformations and drug design studies.

In recent years, significant advancements have been made in understanding the biological activities of 3-(4-Methoxybenzylidene)-1,3-dihydroindol-2-one. Research has shown that this compound exhibits potent anti-inflammatory and antioxidant properties. A study published in the Journal of Medicinal Chemistry demonstrated that 3-(4-Methoxybenzylidene)-1,3-dihydroindol-2-one effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. These findings suggest its potential as a therapeutic agent for inflammatory diseases.

Beyond its anti-inflammatory effects, 3-(4-Methoxybenzylidene)-1,3-dihydroindol-2-one has also been investigated for its neuroprotective properties. A study in the Journal of Neurochemistry reported that this compound can protect neuronal cells from oxidative stress-induced damage by scavenging free radicals and modulating signaling pathways involved in cell survival. These neuroprotective effects make it a promising candidate for the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

The synthetic accessibility of 3-(4-Methoxybenzylidene)-1,3-dihydroindol-2-one has further enhanced its utility in chemical research. Various synthetic routes have been developed to efficiently prepare this compound, including condensation reactions between indolinones and aromatic aldehydes. One notable method involves the reaction of 1,3-dihydroindol-2-one with 4-methoxybenzaldehyde in the presence of a suitable catalyst. This approach not only simplifies the synthesis but also allows for easy modification of the substituents on the benzylidene ring, enabling the preparation of a wide range of analogs for structure-activity relationship (SAR) studies.

In addition to its therapeutic potential, 3-(4-Methoxybenzylidene)-1,3-dihydroindol-2-one has found applications in materials science and organic synthesis. Its unique electronic properties make it a valuable building block for the synthesis of functional materials such as polymers and dyes. Recent research has explored the use of this compound in the development of luminescent materials with tunable emission properties. These materials have potential applications in optoelectronics and sensing technologies.

The safety profile of 3-(4-Methoxybenzylidene)-1,3-dihydroindol-2-one is another important aspect that has been extensively studied. Toxicological evaluations have shown that this compound exhibits low toxicity at therapeutic concentrations, making it suitable for further development as a drug candidate. However, as with any new chemical entity, comprehensive safety assessments are necessary to ensure its safe use in clinical settings.

In conclusion, 2H-Indol-2-one, 1,3-dihydro-3-[(4-methoxyphenyl)methylene]- (CAS No. 55160-02-6) is a multifaceted compound with a wide range of applications in medicinal chemistry, pharmaceutical research, and materials science. Its unique structural features and biological activities make it an attractive target for further investigation and development. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play a significant role in advancing various scientific fields.